Cas no 2228224-76-6 (1-(benzyloxy)-4-(but-3-yn-2-yl)benzene)

• Product Name: 1-(benzyloxy)-4-(but-3-yn-2-yl)benzene
• CAS No: 2228224-76-6
• MF: C₁₇H₁₆O
• MW: 236.308344841003
• CID: 6194452
• PubChem ID: 165707618
• Update Time: 2025-11-01

1-(benzyloxy)-4-(but-3-yn-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(benzyloxy)-4-(but-3-yn-2-yl)benzene
• 2228224-76-6
• EN300-1860889

• Inchi： 1S/C17H16O/c1-3-14(2)16-9-11-17(12-10-16)18-13-15-7-5-4-6-8-15/h1,4-12,14H,13H2,2H3
• InChI Key： CSWNSYGYDFVJSS-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1)C(C#C)C

Computed Properties

• Exact Mass: 236.120115130g/mol
• Monoisotopic Mass: 236.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(benzyloxy)-4-(but-3-yn-2-yl)benzene

Introduction to 1-(benzyloxy)-4-(but-3-yn-2-yl)benzene (CAS No: 2228224-76-6)

1-(benzyloxy)-4-(but-3-yn-2-yl)benzene, identified by the chemical abstracts service number 2228224-76-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This benzene derivative features a unique structural motif combining a benzyloxy group at the C1 position and a but-3-ynyl group at the C4 position, making it a versatile intermediate for the synthesis of more complex molecules. The presence of both an ether linkage and an alkyne functional group imparts distinct reactivity and potential applications in various chemical transformations.

The compound's molecular structure, characterized by its aromatic core and two distinct substituents, positions it as a valuable building block in medicinal chemistry. Researchers have been exploring its utility in the development of novel therapeutic agents, particularly those targeting neurological and inflammatory disorders. The benzyloxy group, known for its stability and ease of modification, allows for further functionalization, while the but-3-ynyl moiety offers opportunities for conjugation with other biomolecules or for participation in metal-catalyzed reactions.

In recent years, the interest in 1-(benzyloxy)-4-(but-3-yn-2-yl)benzene has been fueled by its potential role in the synthesis of bioactive molecules. For instance, studies have demonstrated its feasibility as a precursor to phenolic antioxidants, which are increasingly recognized for their role in mitigating oxidative stress in biological systems. The compound's ability to undergo selective modifications at both the benzyloxy and alkyne positions makes it an attractive candidate for designing molecules with tailored pharmacological properties.

One of the most compelling aspects of 1-(benzyloxy)-4-(but-3-yn-2-yl)benzene is its compatibility with modern synthetic methodologies. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, have been particularly effective in incorporating this compound into larger molecular frameworks. These reactions leverage the reactivity of the alkyne group to form carbon-carbon bonds with other aryl or vinyl substrates, enabling the construction of complex scaffolds with high precision.

The pharmaceutical industry has shown particular interest in derivatives of 1-(benzyloxy)-4-(but-3-yn-2-yl)benzene due to their potential as drug candidates. Preliminary computational studies suggest that modifications to this core structure could yield compounds with enhanced binding affinity to specific biological targets. For example, researchers have hypothesized that introducing additional polar or hydrophobic groups could optimize solubility and membrane permeability, crucial factors for drug efficacy.

Moreover, the material science applications of 1-(benzyloxy)-4-(but-3-yn-2-yl)benzene are also emerging as a promising area of investigation. Its ability to form stable polymers or copolymers through controlled polymerization techniques makes it a candidate for advanced materials with unique properties. These materials could find applications in optoelectronics, where precise molecular architecture is essential for achieving desired electronic characteristics.

Recent advances in analytical chemistry have further enhanced our understanding of 1-(benzyloxy)-4-(but-3-yn-2-yl)benzene's behavior under various conditions. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided detailed insights into its reaction pathways and degradation products. This information is critical for optimizing synthetic routes and ensuring the purity of final products used in pharmaceutical applications.

The environmental impact of using 1-(benzyloxy)-4-(but-3-yn-2-yl)benzene as an intermediate has also been carefully evaluated. Studies indicate that under controlled laboratory conditions, the compound exhibits moderate biodegradability, suggesting that its use does not pose significant long-term environmental risks. However, further research is needed to assess its behavior in larger-scale industrial processes and waste management systems.

In conclusion, 1-(benzyloxy)-4-(but-3-yn-2-yl)benzene (CAS No: 2228224-76-6) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists working on next-generation therapeutics and advanced materials. As research continues to uncover new applications for this molecule, its importance is likely to grow even further, solidifying its place as a cornerstone of modern chemical innovation.